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molecular formula C7H3ClF3NO B8388746 4-Pyridinecarbonyl chloride, 3-(trifluoromethyl)- CAS No. 1282541-17-6

4-Pyridinecarbonyl chloride, 3-(trifluoromethyl)-

Cat. No. B8388746
CAS RN: 1282541-17-6
M. Wt: 209.55 g/mol
InChI Key: IGNJCHFAZKEZFX-UHFFFAOYSA-N
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Patent
US08242133B2

Procedure details

A mixture of 0.72 g of 3-trifluoromethyl isonicotinic acid and 4 ml of thionyl chloride was heated to reflux for 1.5 hours. The reaction mixture was cooled to room temperature, and the reaction mixture was concentrated under reduced pressure to give 3-trifluoromethyl isonicotinic acid chloride. A mixture of the resultant 3-trifluoromethyl isonicotinic acid chloride and 4 ml of DMF was added dropwise to a mixture of 0.66 g of 2-amino-4-trifluoromethylphenol, 0.76 g of triethylamine, 4 ml of DMF while ice-cooling. The reaction mixture was stirred at room temperature for one hour and stirred while heating at 50° C. for 2.5 hours. The reaction mixture was cooled to room temperature, and then water was added to the reaction mixture, followed by extraction with ethyl acetate twice. The combined organic layers were washed with water and a saturated sodium chloride solution, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure. The residue was washed with diethyl ether to give 0.62 g of N-[2-hydroxy-5-(trifluoromethyl)phenyl]-3-(trifluoromethyl)isonicotinamide.
Name
3-trifluoromethyl isonicotinic acid
Quantity
0.72 g
Type
reactant
Reaction Step One
Name
thionyl chloride
Quantity
4 mL
Type
reactant
Reaction Step One
Name
3-trifluoromethyl isonicotinic acid chloride

Identifiers

REACTION_CXSMILES
[F:1][C:2]([F:13])([F:12])[C:3]1[CH:11]=[N:10][CH:9]=[CH:8][C:4]=1[C:5](O)=[O:6].S(Cl)([Cl:16])=O>>[F:1][C:2]([F:13])([F:12])[C:3]1[CH:11]=[N:10][CH:9]=[CH:8][C:4]=1[C:5]([Cl:16])=[O:6]

Inputs

Step One
Name
3-trifluoromethyl isonicotinic acid
Quantity
0.72 g
Type
reactant
Smiles
FC(C1=C(C(=O)O)C=CN=C1)(F)F
Name
thionyl chloride
Quantity
4 mL
Type
reactant
Smiles
S(=O)(Cl)Cl

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
was heated
TEMPERATURE
Type
TEMPERATURE
Details
to reflux for 1.5 hours
Duration
1.5 h
CONCENTRATION
Type
CONCENTRATION
Details
the reaction mixture was concentrated under reduced pressure

Outcomes

Product
Name
3-trifluoromethyl isonicotinic acid chloride
Type
product
Smiles
FC(C1=C(C(=O)Cl)C=CN=C1)(F)F

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.